1-ethyl-N,N-dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonamide

• IUPAC Name: 1-ethyl-N,N-dimethyl-2,3-dioxo-4H-quinoxaline-6-sulfonamide
• InChI: InChI=1S/C12H15N3O4S/c1-4-15-10-6-5-8(20(18,19)14(2)3)7-9(10)13-11(16)12(15)17/h5-7H,4H2,1-3H3,(H,13,16)
• InChI Key: WSNHHIVEQYNZIN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)S(=O)(=O)N(C)C)NC(=O)C1=O
• Molecular Formula: C12H15N3O4S
• Molecular Weight: 297.33 g/mol

Description

1-Ethyl-N,N-dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonamide, also known as EDDQ, is a chemical compound that has gained significant attention in scientific research due to its unique properties. EDDQ is a sulfonamide derivative that has been synthesized through various methods, and its mechanism of action has been studied in detail.

Scientific Research Applications

Pharmacological Development

1-ethyl-N,N-dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonamide serves as a scaffold for the development of novel drugs with potential antiviral, antibacterial, and enzyme inhibitory activities. For instance, studies have identified compounds bearing the tetrahydroquinoxaline sulfonamide scaffold as promising selective dipeptidyl peptidase-IV (DPP-4) inhibitors and in vivo hypoglycemic agents, with a safety profile confirmed through acute toxicity examination (Syam et al., 2021). Additionally, sulfonamide-based hybrids have been highlighted for their broad pharmacological properties, including antibacterial and antitumor activities, indicating the versatility of the tetrahydroquinoxaline sulfonamide framework in drug design (Ghomashi et al., 2022).

Material Science and Environmental Studies

In material science and environmental research, the compound and its derivatives have been investigated for their potential in advanced materials and pollution control. For example, its sulfonamide moiety has been incorporated into heterocyclic compounds aimed at antibacterial applications, showcasing the chemical versatility and application breadth of this compound (Azab et al., 2013). Furthermore, its related compounds have been studied for environmental applications, such as in the degradation of contaminants, indicating its potential role in environmental remediation and management (Ricken et al., 2013).

Chemical Synthesis and Methodology

The compound also plays a role in the development of new synthetic methodologies. Research into the synthesis of related quinoxaline compounds has provided insights into novel reaction pathways and the potential for creating diverse chemical entities with significant biological activities. For example, the synthesis of novel quinoxaline derivatives as antiviral agents demonstrates the compound's utility in exploring new therapeutic avenues (Elzahabi, 2017).